Cas no 712-24-3 (3-Nitroaniline-4-sulfonic Acid)

• Product Name: 3-Nitroaniline-4-sulfonic Acid
• CAS No: 712-24-3
• MF: C₆H₆N₂O₅S
• MW: 218.187240123749
• MDL: MFCD00059185
• CID: 94392
• PubChem ID: 87562017
• Update Time: 2025-04-18

3-Nitroaniline-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitroaniline-4-sulfonic Acid
• 4-amino-2-nitrobenzenesulfonic acid
• Benzenesulfonic acid, 4-amino-2-nitro-
• 1-Amino-3-nitrobenzene-4-sulfonic acid
• 2-Nitrosulphanilic acid
• NSC37402
• VZ27147
• FCH1322672
• Benzenesulfonic acid,4-amino-2-nitro-
• TL8005006
• A0373
• NS00037176
• NSC 37402
• CS-0455127
• 1-AMINO-3-NITROBENZENE-4-SULPHONIC ACID
• UNII-86V4WYA72Q
• BENZENESULPHONIC ACID, 4-AMINO-2-NITRO-
• DTXSID4061046
• 2-NITROSULFANILIC ACID
• A837121
• D88255
• SCHEMBL1366317
• 86V4WYA72Q
• 712-24-3
• MFCD00059185
• EINECS 211-920-9
• FT-0632866
• NSC-37402
• 4-Amino-2-nitrobenzenesulfonicAcid
• 4-AMINO-2-NITROBENZENESULPHONIC ACID
• DB-055508
• ZNMGCJDUZADKPW-UHFFFAOYSA-N

• MDL： MFCD00059185
• Inchi： 1S/C6H6N2O5S/c7-4-1-2-6(14(11,12)13)5(3-4)8(9)10/h1-3H,7H2,(H,11,12,13)
• InChI Key： ZNMGCJDUZADKPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])N)(=O)(=O)O

Computed Properties

• Exact Mass: 218.00000
• Monoisotopic Mass: 217.999742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Orange powder or solid
• Density: 1.7±0.1 g/cm3
• Refractive Index: 1.662
• PSA: 134.59000
• LogP: 2.60890
• Solubility: Not determined

3-Nitroaniline-4-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides